Cas no 1805889-62-6 (1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805889-62-6
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4974738
• Update Time: 2025-10-29

1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c12-5-7(18)4-6-2-1-3-8(9(6)10(13)14)19-11(15,16)17/h1-3,10H,4-5H2
• InChI Key： JWUHGRMBJOHZJI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1C(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

Research Briefing on 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1805889-62-6)

1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1805889-62-6) is a fluorinated organic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound features a bromo-substituted propan-2-one backbone with a difluoromethyl and trifluoromethoxy-substituted phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of bioactive molecules, including kinase inhibitors and antiviral agents. Its structural motifs, such as the difluoromethyl and trifluoromethoxy groups, are known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Researchers have explored its utility in the development of novel therapeutics targeting diseases such as cancer, infectious diseases, and neurological disorders.

One notable application of 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one is its use in the synthesis of small-molecule inhibitors of protein kinases. Kinases are a major focus in oncology research, and the introduction of fluorine atoms into inhibitor scaffolds has been shown to improve binding affinity and selectivity. Recent publications have demonstrated that derivatives of this compound exhibit promising activity against specific kinase targets, with potential implications for personalized medicine approaches.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antiviral drug discovery. The trifluoromethoxy group, in particular, has been associated with enhanced antiviral activity against RNA viruses, including influenza and coronaviruses. Preliminary studies suggest that derivatives of 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one may interfere with viral replication mechanisms, offering a new avenue for therapeutic intervention.

The synthetic pathways for this compound have been optimized in recent years to improve yield and scalability. Researchers have reported novel catalytic methods for introducing the difluoromethyl and trifluoromethoxy groups, which are often challenging to incorporate efficiently. These advancements are critical for the large-scale production of this intermediate, enabling its broader application in medicinal chemistry.

Despite its promising applications, challenges remain in the characterization and optimization of 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one. For instance, the stability of the compound under various conditions and its reactivity in different synthetic contexts require further investigation. Ongoing research aims to address these issues and expand the compound's utility in drug development pipelines.

In conclusion, 1-Bromo-3-(2-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1805889-62-6) represents a versatile and valuable intermediate in modern pharmaceutical research. Its unique structural features and potential applications in kinase inhibition and antiviral therapy make it a compound of significant interest. Continued research and development efforts are expected to unlock further possibilities for this molecule, contributing to the advancement of targeted therapies and precision medicine.